Cas no 149590-12-5 (1,2,4-Benzotriazine-3-carboxylic acid, 7-chloro-, ethyl ester)

• Product Name: 1,2,4-Benzotriazine-3-carboxylic acid, 7-chloro-, ethyl ester
• CAS No: 149590-12-5
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 1324907
• Update Time: 2024-08-18

1,2,4-Benzotriazine-3-carboxylic acid, 7-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine-3-carboxylic acid, 7-chloro-, ethyl ester

• Inchi： 1S/C10H8ClN3O2/c1-2-16-10(15)9-12-7-4-3-6(11)5-8(7)13-14-9/h3-5H,2H2,1H3
• InChI Key： NDLDEGZOUQXCKN-UHFFFAOYSA-N
• SMILES： N1C2=CC(Cl)=CC=C2N=C(C(OCC)=O)N=1

Computed Properties

• Exact Mass: 237.03064

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 390.3±34.0 °C(Predicted)
• PSA: 64.97
• pka: -2.85±0.25(Predicted)